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Compound of Interest

Compound Name: 1,3,6,8-Naphthalenetetrol
CAS No.: 18512-30-6
Cat. No.: B103748
Get Quote
. J

1,3,6,8-Naphthalenetetrol (also known as 1,3,6,8-Tetrahydroxynaphthalene or T4HN) is a
polyhydroxylated aromatic compound.[2] While a specific, comprehensive Safety Data Sheet
(SDS) for 1,3,6,8-Naphthalenetetrol is not readily available in public databases, we can infer
its potential hazards based on its chemical structure and data from analogous compounds,
such as other naphthalenols and naphthalene itself.

Key Chemical Characteristics:

« Instability: 1,3,6,8-Naphthalenetetrol is chemically unstable and is known to readily oxidize,
particularly when its downstream enzymatic pathway is inhibited.[1][3][4][5][6] This oxidation
can lead to the formation of colored byproducts like flaviolin.[3][4][5][6] This reactivity is a
primary consideration for its handling and disposal.

» Physical State: It is typically a solid, and like many solids, it can pose a dust inhalation
hazard if handled improperly.[7][8]

Inferred Potential Hazards:
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Based on safety data for related compounds like 1,3-Dihydroxynaphthalene and Naphthalene,

the following hazards should be assumed until specific toxicological data for 1,3,6,8-

Naphthalenetetrol becomes available:

« Irritation: Causes skin, eye, and respiratory tract irritation.[7]

 Toxicity: May be harmful if swallowed, inhaled, or absorbed through the skin.[7] The

toxicological properties have not been fully investigated.[7]

o Aquatic Toxicity: Naphthalene, a related parent compound, is very toxic to aquatic life with

long-lasting effects.[9] Therefore, it is crucial to prevent 1,3,6,8-Naphthalenetetrol from

entering drains or waterways.

Hazard Class

Inferred Risk

Mitigation Strategy

Acute Toxicity

May be harmful if ingested,
inhaled, or in contact with skin.
[7] Causes irritation to eyes,

skin, and respiratory system.[7]

Handle in a well-ventilated
area, preferably a chemical
fume hood.[7] Wear
appropriate Personal

Protective Equipment (PPE).

Chronic Toxicity

Long-term effects are not well-
studied.[7] Naphthalene is

suspected of causing cancer.

[9]

Minimize all chemical
exposures. Adhere to the
principles of ALARA (As Low
As Reasonably Achievable).

Environmental Hazard

Assumed to be toxic to aquatic

organisms.[9]

Do not discharge to sewer or
waterways.[8] Dispose of as

hazardous chemical waste.

Chemical Reactivity

Unstable and prone to

oxidation.[1]

Store away from oxidizing
agents. Consider the potential
for degradation when choosing

a waste container.

The Core of Safe Disposal: The Chemical Hygiene

Plan
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All laboratory activities, including waste disposal, must be conducted under the umbrella of a
comprehensive Chemical Hygiene Plan (CHP), as mandated by the OSHA Laboratory
Standard (29 CFR 1910.1450).[10][11][12] Your institution's Chemical Hygiene Officer is a key
resource for ensuring compliance.[11]

The disposal procedure for 1,3,6,8-Naphthalenetetrol must be explicitly incorporated into your
laboratory's specific CHP. This ensures that all personnel are trained on the specific hazards
and procedures.[13]

Decision-Making Workflow for Disposal

The following diagram illustrates the logical flow for the proper management and disposal of
1,3,6,8-Naphthalenetetrol waste.
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Disposal Decision Workflow for 1,3,6,8-Naphthalenetetrol

Waste Generation & Characterization

Waste containing
1,3,6,8-Naphthalenetetrol
is generated

Characterize

Is the waste mixed with
other hazardous materials?
(e.g., solvents, heavy metals)

es / No

Segregation & Containment

Segregate waste stream.
Do not mix with incompatible wastes.

'

Place in a designated, sealed,
and properly labeled
hazardous waste container.

Disposal|Pathway

Store in a designated Satellite
Accumulation Area (SAA)
or Central Accumulation Area (CAA).

l

Arrange for pickup by
institutional Environmental Health
& Safety (EHS).

Waste is transported by a
licensed hazardous waste hauler
to a permitted TSDF.

Final Disposal:
Likely Incineration

Click to download full resolution via product page

Caption: Workflow for 1,3,6,8-Naphthalenetetrol Waste Management.
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Step-by-Step Disposal Protocol

This protocol provides a direct, procedural guide for the safe disposal of waste containing
1,3,6,8-Naphthalenetetrol.

Prerequisites:

e You must be trained on your institution's specific hazardous waste procedures and Chemical
Hygiene Plan.[14]

o All necessary Personal Protective Equipment (PPE) must be available and in good condition.
Required PPE:

o Safety glasses or goggles

e Lab coat

« Nitrile gloves (inspect before use)

Protocol:

» Waste Identification and Segregation:

o Causality: The first step in proper hazardous waste management is accurate identification.
[15] Because 1,3,6,8-Naphthalenetetrol is unstable and its toxicological profile is not fully
known, it must be treated as hazardous waste.

o Action: Designate a specific waste stream for 1,3,6,8-Naphthalenetetrol and materials
contaminated with it (e.g., weigh boats, contaminated gloves, pipette tips). Do not mix this
waste with other waste streams unless explicitly permitted by your institution's EHS
department.[15]

o Container Selection and Labeling:

o Causality: Proper containment and labeling are mandated by the EPA's Resource
Conservation and Recovery Act (RCRA) to ensure safe handling, transport, and disposal.
[13][15]
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o Action:

Select a chemically compatible container with a secure, tight-fitting lid. A high-density
polyethylene (HDPE) container is generally suitable for solid chemical waste.

Label the container clearly with the words "Hazardous Waste."

List all chemical constituents, including "1,3,6,8-Naphthalenetetrol” and any solvents
or other chemicals present in the waste. Provide approximate percentages.

Indicate the date on which the first particle of waste was placed in the container (the
"accumulation start date").[14]

o Waste Accumulation:

o Causality: Proper accumulation practices minimize the risk of spills, reactions, and
exposure in the laboratory.

o Action:
» Keep the hazardous waste container closed at all times, except when adding waste.[7]

» Store the container in a designated Satellite Accumulation Area (SAA) within the
laboratory, at or near the point of generation.

» Ensure the SAAis away from drains and sources of ignition.[9]
 Final Disposal:

o Causality: Hazardous waste must be disposed of through a licensed Treatment, Storage,
and Disposal Facility (TSDF) to ensure environmental protection and regulatory
compliance.[16]

o Action:

» Once the container is full, or before the regulatory accumulation time limit is reached,
contact your institution's Environmental Health & Safety (EHS) department to arrange
for pickup.
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= Do NOT attempt to dispose of 1,3,6,8-Naphthalenetetrol down the drain or in the
regular trash.[8][17] Drain disposal of this compound is prohibited due to its inferred
aguatic toxicity and the general prohibition on disposing of reactive or non-characterized
chemicals via sanitary sewers.[18]

Emergency Procedures: Spills and Exposures
In the event of a spill or personal exposure, immediate and correct action is critical.

» Skin Contact: Promptly flush the affected area with copious amounts of water for at least 15
minutes and remove contaminated clothing.[7] Seek medical attention.[7]

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally.[7] Seek immediate medical attention.[7]

 Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek medical attention.[7]

e Small Spill (Solid):

o

Alert personnel in the immediate area.

[¢]

Wearing your full PPE, gently sweep the solid material to avoid generating dust.[7]

[¢]

Place the material into your labeled hazardous waste container.

o

Clean the spill area with a suitable solvent (e.g., water, if appropriate) and collect the
cleaning materials as hazardous waste.

e Large Spill:
o Evacuate the area immediately.
o Alert your supervisor and contact your institution's EHS or emergency response team.

o Prevent entry into the area.
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By adhering to these scientifically-backed procedures, you ensure the safety of yourself and
your colleagues, maintain regulatory compliance, and protect the environment.

References

o Material Safety Data Sheet - 1,3-Dihydroxynaphthalene,99+%. Cole-Parmer. Available at:
[Link]

o Safety Data Sheet: Naphthalene. Carl ROTH. Available at: [Link]
e 1,3,6,8-Naphthalenetetrol | CLOH804 | CID 440202. PubChem. Available at: [Link]
» Naphthalene - SAFETY DATA SHEET. PENTA. Available at: [Link]

« ldentification of 1,3,6,8-Tetrahydroxynaphthalene Synthase (ThnA) from Nocardia sp.
CS682. PMC - NIH. Available at: [Link]

« ldentification of 1,3,6,8-Tetrahydroxynaphthalene Synthase (ThnA) from Nocardia sp.
CS682. Journal of Microbiology and Biotechnology. Available at: [Link]

o (PDF) Identification of 1,3,6,8- Tetrahydroxynaphthalene Synthase (ThnA) from Nocardia sp.
CS682. ResearchGate. Available at: [Link]

« ldentification of 1,3,6,8- Tetrahydroxynaphthalene Synthase (ThnA) from Nocardia sp.
CS682. PubMed. Available at: [Link]

» Production of a Novel Tetrahydroxynaphthalene (THN) Derivative from Nocardia sp. CS682
by Metabolic Engineering and Its Bioactivities. PubMed. Available at: [Link]

e Hazardous Waste. US EPA. Available at: [Link]

o Laboratories - Overview. Occupational Safety and Health Administration (OSHA). Available
at: [Link]

o Steps in Complying with Regulations for Hazardous Waste. US EPA. Available at: [Link]

o Laboratory Safety Guidance. Occupational Safety and Health Administration (OSHA).
Available at: [Link]

© 2026 BenchChem. All rights reserved. 8/11 Tech Support


https://www.coleparmer.com/safety-data-sheets/1-3-dihydroxynaphthalene-99-21110
https://www.carlroth.com/medias/SDB-6714-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMTY2ODZ8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oMGEvaDFlLzkwMzM1NzM0MzM4ODYucGRmfGU4Y2U4ZGIzYjM4YjQwZDYwM2Y5ZGYzZGNlZWE5ZDYwZGI3ZDEwZWY1ZTUxNzM1NTJjM2M0YmI2NjE3N2UzN2E
https://www.benchchem.com/product/b103748/docs?utm_src=pdf-body#understanding-the-compound-chemical-profile-and-associated-hazards
https://pubchem.ncbi.nlm.nih.gov/compound/440202
https://www.pentachemicals.eu/en/naphthalene-91-20-3
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10393270/
https://www.jmb.or.kr/journal/view.html?doi=10.4014/jmb.2301.01007
https://www.researchgate.net/publication/372733989_Identification_of_1368-_Tetrahydroxynaphthalene_Synthase_ThnA_from_Nocardia_sp_CS682
https://pubmed.ncbi.nlm.nih.gov/37144983/
https://pubmed.ncbi.nlm.nih.gov/30634516/
https://www.epa.gov/hw
https://www.osha.gov/laboratories
https://www.epa.gov/hwgenerators/steps-complying-regulations-hazardous-waste
https://www.osha.gov/sites/default/files/publications/OSHA3404laboratory-safety-guidance.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103748?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

¢ Proper Handling of Hazardous Waste Guide. US EPA. Available at: [Link]

e The Laboratory Standard. Office of Clinical and Research Safety. Available at: [Link]
e OSHA Laboratory Standard. Compliancy Group. Available at: [Link]

+ The NIH Drain Discharge Guide. National Institutes of Health. Available at: [Link]

e OSHA Laboratory Standard. National Center for Biotechnology Information - NIH. Available
at: [Link]

» Best Practices for Hazardous Waste Disposal. AEG Environmental. Available at: [Link]

» What Are the Guidelines for Disposing of Hazardous Waste in Regular Trash?. YouTube.
Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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